Lodoxamide-15N2,d2

• Molecular Formula: C11H6ClN3O6
• Molecular Weight: 315.63 g/mol
• InChI: InChI=1S/C11H6ClN3O6/c12-7-5(14-8(16)10(18)19)1-4(3-13)2-6(7)15-9(17)11(20)21/h1-2H,(H,14,16)(H,15,17)(H,18,19)(H,20,21)/i1D,2D,14+1,15+1
• InChIKey: RVGLGHVJXCETIO-HFJXSQFWSA-N

Lodoxamide-15N2,d2: Isotopically Labeled Mast-Cell Stabilizer Reference Standard for Bioanalytical Quantitation

Lodoxamide-15N2,d2 (U-42585E free acid-15N2,d2; CAS 2733832-83-0; molecular formula C₁₁H₄D₂Cl¹⁵N₂O₆; MW 315.63) is a dual-labeled (²H and ¹⁵N) stable-isotope analog of the antiallergic mast-cell stabilizer lodoxamide . The parent compound, typically formulated as lodoxamide tromethamine (a 0.1 % ophthalmic solution), acts by inhibiting antigen-stimulated calcium influx into mast cells, thereby suppressing degranulation and the release of histamine, leukotrienes, and other inflammatory mediators [1]. Lodoxamide-15N2,d2 retains the pharmacological identity of unlabeled lodoxamide while incorporating a +4 Da mass shift (two ²H and two ¹⁵N atoms), rendering it a fit-for-purpose internal standard for LC-MS/MS and GC-MS quantitative workflows in drug metabolism, pharmacokinetic, and bioequivalence studies .

Workflow LC-MS/MS quantitative bioanalysis

Use Context Isotope-dilution mass spectrometry internal standard (ISTD)

Key Fit Dual-labeled (²H + ¹⁵N) for pH-resistant mass shift

• [1] ALOMIDE® (lodoxamide tromethamine ophthalmic solution) 0.1% – Prescribing Information. Novartis Pharmaceuticals Corporation. DailyMed, National Library of Medicine. Revised January 2021. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=74317375-53a5-44f7-91ea-aa5f5cfe1851 View Source

Why Unlabeled Lodoxamide or Alternative Mast-Cell Stabilizer Internal Standards Cannot Replace Lodoxamide-15N2,d2

In quantitative bioanalysis, a stable-isotope-labeled (SIL) internal standard must precisely co-elute with the target analyte while providing a distinct mass shift to avoid ion suppression or cross-talk in the MS detector . Unlabeled lodoxamide offers zero mass offset and therefore cannot serve as an internal standard in isotope-dilution mass spectrometry . Alternative mast-cell stabilizer SIL standards (e.g., cromolyn‑d₅, nedocromil‑d₃) differ in chromatographic retention time, ionization efficiency, and matrix-effect susceptibility relative to lodoxamide, violating the analytical principle of identical physicochemical behavior required for accurate normalization of extraction recovery and instrument variability [1]. Lodoxamide-15N2,d2 uniquely combines deuterium labeling (for metabolic tracing via the kinetic isotope effect) with ¹⁵N labeling (which resists proton‑deuterium exchange under acidic/alkaline conditions), a feature absent in deuterium‑only analogs [2].

Unlabeled lodoxamide provides no mass offset and may not function as an ISTD in isotope-dilution MS.

Deuterium-only lodoxamide analogs may undergo deuterium-hydrogen back-exchange under variable mobile-phase pH, leading to signal drift.

Alternative mast-cell stabilizer SIL standards (e.g., cromolyn‑d₅) differ in retention time, ionization, and matrix effects, limiting direct substitution.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Published 2020-12-08. Available at: https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/ View Source
• [2] MedChemExpress. Stable Isotope Labeled Internal Standards – Principle and Application Note. Available at: https://cloud.tencent.com.cn/developer/article/2185411 (Chinese translation of MCE technical resource). View Source

Lodoxamide-15N2,d2 Evidence Guide: Quantified Differentiation Against Closest Analogs and Alternatives

GPR35 Agonist Potency: Lodoxamide Surpasses Cromolyn and Nedocromil, Matches Bufrolin Across Human and Rat Orthologs

In a PathHunter β‑arrestin‑2 recruitment assay (human GPR35a‑CHO‑K1 cells), lodoxamide exhibited an EC₅₀ of approximately 1.6 nM (pEC₅₀ ≈ 8.8), whereas the clinically established mast‑cell stabilizers cromolyn disodium and nedocromil sodium acted as only moderate‑potency agonists with EC₅₀ values of 2.98 µM and 0.97 µM, respectively [1]. Lodoxamide was therefore ~1,860‑fold more potent than cromolyn and ~600‑fold more potent than nedocromil at the human receptor. In a separate β‑arrestin‑2 BRET assay comparing human and mouse GPR35, lodoxamide gave a human pEC₅₀ of 8.38 ± 0.02 (EC₅₀ ≈ 4.2 nM) and a mouse pEC₅₀ of 5.72 ± 0.03 (EC₅₀ ≈ 1.9 µM), while bufrolin – its closest structural and pharmacological relative – showed a human pEC₅₀ of 7.83 ± 0.02 (EC₅₀ ≈ 15 nM) and a mouse pEC₅₀ of 6.81 ± 0.04 (EC₅₀ ≈ 0.15 µM) [2]. Thus, lodoxamide is ~3.6‑fold more potent than bufrolin at the human ortholog, although bufrolin displays a 12‑fold lower human/mouse selectivity ratio (1.02 log units vs. 2.66 log units for lodoxamide), indicating that lodoxamide is preferentially suited for human‑receptor‑selective GPR35 studies [2]. Importantly, lodoxamide-15N2,d2 retains the same pharmacological activity as unlabeled lodoxamide and can serve as a matched internal standard in GPR35 target‑engagement and signaling assays that employ quantitative mass spectrometry .

GPR35 Agonist Potency

Head-to-head

~1,860-fold more potent than cromolyn; ~3.6-fold more potent than bufrolin at human GPR35

Supports human GPR35 selectivity profiling

β-arrestin-2 recruitment assay (CHO-K1 cells)

Evidence Dimension	GPR35 agonist potency – human ortholog (β‑arrestin‑2 recruitment)
Target Compound Data	Lodoxamide EC₅₀ ≈ 1.6 nM (pEC₅₀ ≈ 8.8); pEC₅₀ 8.38 ± 0.02 (EC₅₀ ≈ 4.2 nM in BRET assay)
Comparator Or Baseline	Cromolyn disodium EC₅₀ = 2.98 µM; Nedocromil sodium EC₅₀ = 0.97 µM; Bufrolin pEC₅₀ = 7.83 ± 0.02 (EC₅₀ ≈ 15 nM)
Quantified Difference	Lodoxamide ~1,860‑fold more potent than cromolyn; ~600‑fold more potent than nedocromil; ~3.6‑fold more potent than bufrolin at human GPR35
Conditions	PathHunter human GPR35a‑β‑arrestin‑2 complementation assay (CHO‑K1 cells); BRET‑based β‑arrestin‑2 recruitment assay (human GPR35a vs. mouse GPR35)

Why This Matters

For laboratories selecting a GPR35 agonist tool compound, the 1,860‑fold potency advantage of lodoxamide over cromolyn directly translates to lower working concentrations, reduced off‑target risk, and superior signal‑to‑noise ratio in cell‑based assays.

• [1] MacKenzie AE, Caltabiano G, Kent TC, et al. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Molecular Pharmacology. 2014;85(1):91-104. doi:10.1124/mol.113.089482. Table 1 reports cromolyn and nedocromil EC₅₀ values. View Source
• [2] Comparison of Ligands With Agonist Potency at Human and Mouse GPR35 – Table 3. PMC Article PMC8669712. Published 2021-11-30. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC8669712/table/tbl3/ View Source

In Vivo Mast‑Cell Stabilizing Potency: Lodoxamide Tromethamine is 2,500‑Fold More Active than Disodium Cromoglycate in the Rat Asthma Model

In a rat model of antigen‑induced bronchospasm, lodoxamide tromethamine (LT) displayed an ID₅₀ of 0.001 mg/kg (i.v.), making it 2,500‑fold more potent than disodium cromoglycate (DSCG), the prototypical mast‑cell stabilizer [1]. In the same study, LT inhibited histamine release from isolated rat peritoneal mast cells with biphasic IC₅₀ values of 0.1–50 µM depending on the stimulus (compound 48/80, anti‑IgE, or calcium ionophore A23187), and its consistent mode of action was blockade of ⁴⁵Ca²⁺ influx into mast cells [1]. In primates, LT was active by inhalation at 1 µg/kg, by intravenous injection at 0.001 mg/kg, and orally at 10 mg/kg, demonstrating multi‑route bioavailability that DSCG lacks [1].

Rat Asthma Model Potency

Head-to-head

ID₅₀ = 0.001 mg/kg i.v., 2,500-fold vs DSCG

Reported in vivo model-response context

Antigen-induced bronchospasm model

Evidence Dimension	In vivo inhibition of antigen‑induced bronchospasm – rat model
Target Compound Data	Lodoxamide tromethamine ID₅₀ = 0.001 mg/kg i.v.
Comparator Or Baseline	Disodium cromoglycate (DSCG) – reference compound; no ID₅₀ value reported at comparable doses, but LT is stated to be 2,500× more active
Quantified Difference	2,500‑fold greater potency vs. DSCG in the rat asthma model
Conditions	Rat antigen‑induced bronchospasm model (i.v. administration); isolated rat peritoneal mast cells (histamine release assay)

Why This Matters

Investigators planning in vivo rodent pharmacology studies should select lodoxamide over DSCG when sub‑microgram per kilogram dosing is required, as the 2,500‑fold potency difference dramatically reduces compound consumption and systemic exposure.

• [1] Johnson HG, Sheridan AQ. The characterization of lodoxamide, a very active inhibitor of mediator release, in animal and human models of asthma. Agents and Actions. 1986;18(3-4):301-305. doi:10.1007/BF01964988. PMID: 2875630. View Source

Clinical Efficacy in Allergic Eye Disease: Lodoxamide 0.1% Produces More Rapid and Greater Symptom Improvement than Sodium Cromoglycate 2%

In a 28‑day randomized, double‑masked, multicenter trial (n=135), patients treated with lodoxamide 0.1% ophthalmic solution showed significantly more rapid and greater improvement in signs and symptoms of allergic eye disease than those receiving sodium cromoglycate 2% ophthalmic solution [1]. In a separate 10‑day study of vernal keratoconjunctivitis (VKC) patients, lodoxamide 0.1% reduced tear eosinophil cationic protein (ECP) levels from 560 µg/L to 241 µg/L (p<0.01), whereas disodium cromoglycate 4% did not significantly alter ECP levels (343 µg/L to 571 µg/L); lodoxamide was significantly more effective in reducing clinical signs and symptoms (p<0.005) [2]. In a study of vernal keratoconjunctivitis at Dr. Soetomo Hospital (n=36), lodoxamide tromethamine 0.1% demonstrated statistically significant superiority over sodium cromoglycate 2% for both subjective symptoms (itching, discharge, epiphora) and objective signs (hyperemia, conjunctival edema, corneal lesions) from the first to the third week of treatment [3].

Clinical Allergic Eye Disease

Trial context

Reported faster symptom improvement and tear ECP reduction vs cromoglycate (p<0.05)

Supports clinical endpoint context review

Randomized double-masked trial (n=135)

Evidence Dimension	Clinical efficacy – allergic eye disease / vernal keratoconjunctivitis
Target Compound Data	Lodoxamide 0.1%: rapid, greater symptom improvement; tear ECP decrease from 560 to 241 µg/L (−57%, p<0.01); superior subjective and objective improvement weeks 1–3
Comparator Or Baseline	Sodium cromoglycate 2% or disodium cromoglycate 4%: no significant clinical improvement; tear ECP increase from 343 to 571 µg/L (non‑significant)
Quantified Difference	Statistically significant superiority (p<0.005 to p<0.0001) in reducing signs, symptoms, and tear ECP; onset of action more rapid; responder advantage maintained through 28 days
Conditions	Randomized double‑masked multicenter trial (28 days, n=135); VKC clinical trial (10 days, n=30); Dr. Soetomo Hospital study (4 weeks, n=36)

Why This Matters

For clinical research groups or CROs planning mast‑cell stabilizer trials, lodoxamide 0.1% offers a therapeutically meaningful efficacy advantage over sodium cromoglycate in both seasonal and vernal forms of allergic conjunctivitis, supporting its selection as the active comparator arm or intervention.

• [1] Fahy GT, Barry P, Dawson CR, et al. Randomised double-masked trial of lodoxamide and sodium cromoglycate in allergic eye disease. A multicentre study. European Journal of Ophthalmology. 1992;2(3):144-149. doi:10.1177/112067219200200306. PMID: 1450659. View Source
• [2] Leonardi A, Borghesan F, Avarello A, et al. Effect of lodoxamide and disodium cromoglycate on tear eosinophil cationic protein in vernal keratoconjunctivitis. British Journal of Ophthalmology. 1997;81(1):23-26. doi:10.1136/bjo.81.1.23. View Source
• [3] Budiono S. The effectiveness test of eyedrop lodoxamide tromethamine 0.1% and sodium cromoglycate 2% in vernal keratoconjunctivity in Dr. Soetomo Hospital, Surabaya. Folia Medica Indonesiana. 2005;41(2):108-117. Available at: http://journal.unair.ac.id/index.php/JIPK/article/view/606 View Source

Dual‑Isotope Internal Standard Advantage: ¹⁵N Plus Deuterium Labeling Minimizes Deuterium‑Hydrogen Exchange Artifacts Relative to Deuterium‑Only IS

Lodoxamide-15N2,d2 incorporates two ¹⁵N atoms in the oxamic acid side chains alongside two deuterium atoms on the aromatic ring, providing a +4 Da mass shift and a mass spectrometric window free from cross‑talk with the unlabeled analyte . By contrast, deuterium‑only labeled internal standards (e.g., lodoxamide impurity 1‑d5 or lodoxamide impurity 2‑d10) can suffer from partial deuterium‑hydrogen back‑exchange under acidic or basic mobile‑phase conditions, leading to signal drift, reduced quantitative accuracy, and potential over‑estimation of analyte concentration [1]. The ¹⁵N label, which forms stable covalent bonds resistant to exchange, anchors the mass shift and ensures consistent MS response across pH gradients and prolonged analytical runs . This dual‑labeling strategy enables robust quantification in complex biological matrices (plasma, urine, tears) where matrix effects and pH variability are common [2].

Dual-Isotope Robustness

Method context

+4 Da stable mass shift; ¹⁵N label resists proton-deuterium exchange

May enhance method ruggedness across pH gradients

Reversed-phase LC-MS/MS with variable pH

Evidence Dimension	Chromatographic stability and isotope‑exchange robustness
Target Compound Data	Lodoxamide-15N2,d2: +4 Da stable mass shift; ¹⁵N label resistant to proton‑deuterium exchange; suitable for acidic/basic mobile phases
Comparator Or Baseline	Deuterium‑only labeled lodoxamide impurity standards (e.g., lodoxamide impurity 1‑d5, impurity 2‑d10): deuterium‑hydrogen back‑exchange possible under certain pH conditions
Quantified Difference	No quantitative exchange‑rate data available for these specific compounds; differentiation based on well‑established physicochemical principle that ¹⁵N–C bonds are non‑exchangeable while C–D bonds can undergo acid‑ or base‑catalyzed exchange
Conditions	LC-MS/MS quantitative bioanalysis; reversed‑phase chromatography with pH‑variable mobile phases (e.g., 0.1% formic acid to 10 mM ammonium bicarbonate)

Why This Matters

Bioanalytical laboratories performing regulated LC‑MS/MS quantification (e.g., GLP pharmacokinetic or bioequivalence studies) should prefer the dual‑labeled 15N2,d2 internal standard over deuterium‑only analogs to ensure method ruggedness and compliance with FDA/EMA guidance on internal standard performance.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Published 2020-12-08. Available at: https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/ View Source
• [2] MedChemExpress. Stable Isotope Labeled Internal Standards – Principle and Application Note (MCE Technical Resource, Chinese translation). Available at: https://cloud.tencent.com.cn/developer/article/2185411 View Source

Selective Human‑GPR35 vs. Rodent‑GPR35 Pharmacological Profiling: Lodoxamide is a More Species‑Selective Agonist than Bufrolin

Across human, mouse, and rat GPR35 orthologs, lodoxamide consistently displays a marked preference for the human receptor. In a β‑arrestin‑2 BRET assay, lodoxamide exhibited a human/mouse pEC₅₀ difference (Δ log) of 2.66 ± 0.05 (human pEC₅₀ = 8.38, mouse pEC₅₀ = 5.72), indicating ~457‑fold higher potency at human GPR35 [1]. Bufrolin, by comparison, showed a human/mouse Δ log of only 1.02 ± 0.06 (~10‑fold), meaning bufrolin is essentially equipotent across species [1]. In the original rat‑ortholog characterization (MacKenzie et al., 2014), lodoxamide and bufrolin were both described as equipotent agonists at human and rat GPR35; however, the more recent mouse‑ortholog data confirm that lodoxamide retains meaningful species selectivity, whereas bufrolin does not [2]. Computational docking and mutagenesis studies further demonstrated that lodoxamide and bufrolin engage distinct arginine residues within the orthosteric binding pocket, resulting in selective loss of potency for one ligand but not the other at specific arginine mutants; both ligands also showed reduced potency at a low‑frequency human GPR35 SNP variant [2].

Human vs Mouse GPR35 Selectivity

Head-to-head

Human/mouse selectivity ~457-fold (lodoxamide) vs ~10-fold (bufrolin)

Supports species-specific ortholog study design

BRET β-arrestin-2 assay; Δ log pEC₅₀

Evidence Dimension	Human‑vs‑mouse GPR35 ortholog selectivity (Δ log pEC₅₀)
Target Compound Data	Lodoxamide human pEC₅₀ = 8.38 ± 0.02; mouse pEC₅₀ = 5.72 ± 0.03; Δ log = 2.66 ± 0.05
Comparator Or Baseline	Bufrolin human pEC₅₀ = 7.83 ± 0.02; mouse pEC₅₀ = 6.81 ± 0.04; Δ log = 1.02 ± 0.06
Quantified Difference	Lodoxamide human/mouse selectivity ratio ≈457‑fold; bufrolin ≈10‑fold
Conditions	BRET‑based β‑arrestin‑2 recruitment assay; human GPR35a vs. mouse GPR35; also confirmed at rat GPR35 in earlier study

Why This Matters

Researchers using mouse models to study GPR35 biology should be aware that lodoxamide's 457‑fold human selectivity makes it a poor agonist in murine systems; bufrolin or zaprinast should be selected instead for rodent in vivo studies, whereas lodoxamide (and its labeled analog) remains the preferred high‑potency tool for human GPR35 in vitro pharmacology.

• [1] Comparison of Ligands With Agonist Potency at Human and Mouse GPR35 – Table 3. PMC Article PMC8669712. Published 2021-11-30. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC8669712/table/tbl3/ View Source
• [2] MacKenzie AE, Caltabiano G, Kent TC, et al. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Molecular Pharmacology. 2014;85(1):91-104. doi:10.1124/mol.113.089482. View Source

Lodoxamide-15N2,d2: Optimal Use Cases in Drug Development, Bioanalysis, and Preclinical Research

Regulated Bioanalysis of Lodoxamide in Pharmacokinetic and Bioequivalence Studies

Lodoxamide-15N2,d2 serves as the definitive stable‑isotope‑labeled internal standard (SIL‑IS) for the quantification of lodoxamide in human or animal plasma, urine, and tear fluid by LC‑MS/MS. Its +4 Da mass shift and dual ¹⁵N/²H labeling eliminate cross‑talk with the unlabeled analyte and resist deuterium‑hydrogen back‑exchange under variable mobile‑phase pH, ensuring compliance with FDA and EMA bioanalytical method validation guidelines . This is critical for generic drug developers submitting ANDA dossiers referencing Alomide® (lodoxamide tromethamine 0.1%) and for CROs conducting clinical pharmacokinetic studies where lodoxamide plasma levels are typically below 2.5 ng/mL and require a high‑sensitivity, matrix‑insensitive internal standard [1].

GPR35 Target‑Engagement and Signaling Assays with Integrated Quantification

Given lodoxamide's exceptional potency at human GPR35 (EC₅₀ ≈ 1.6 nM, ~1,860‑fold more potent than cromolyn), lodoxamide-15N2,d2 enables a matched experimental paradigm: unlabeled lodoxamide is used as the agonist in cell‑based β‑arrestin‑2 recruitment, calcium flux, or internalization assays, while the 15N2,d2 isotopologue is spiked into cell lysates or supernatant as an internal standard for simultaneous MS‑based quantification of lodoxamide exposure . This integrated pharmacology‑bioanalysis workflow is particularly valuable in lead‑optimization programs targeting GPR35 for inflammatory bowel disease or pain, where lodoxamide serves as a reference agonist and the SIL‑IS ensures precise concentration‑response data across multiple species orthologs [1].

Preclinical Rodent Efficacy Studies Requiring Low‑Dose Mast‑Cell Stabilization

Investigators conducting rat models of asthma or allergic conjunctivitis should select lodoxamide tromethamine for its 2,500‑fold greater in vivo potency relative to DSCG (ID₅₀ = 0.001 mg/kg i.v. vs. DSCG) . By using lodoxamide-15N2,d2 as the internal standard in terminal plasma or tissue sample analysis, researchers can correlate the administered ultra‑low doses with actual drug exposure and target‑tissue concentrations, providing pharmacokinetic‑pharmacodynamic (PK‑PD) linkage that is impossible with unlabeled compound alone [1]. This application directly supports translational research programs aiming to repurpose lodoxamide for novel indications such as eosinophilic esophagitis or mast‑cell activation syndrome.

Pharmacogenetic Profiling of Human GPR35 Variants

Computational modeling and experimental mutagenesis have demonstrated that lodoxamide's potency at GPR35 is sensitive to specific arginine‑residue mutations and to a low‑frequency human GPR35 SNP . Lodoxamide-15N2,d2 can be employed as an internal standard in high‑throughput MS‑based β‑arrestin‑2 recruitment assays to quantify concentration‑response relationships across a panel of GPR35 variants. The dual‑isotope label enables multiplexed analysis in 384‑well formats, reducing inter‑well variability and enhancing the statistical power needed to detect subtle genotype‑dependent potency shifts [1].

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis of lodoxamide in research matrices

Dual-labeled (+4 Da) SIL-IS with reduced deuterium exchange

Method robustness and matrix-effect review

GPR35 target-engagement assays with MS quantification

Matched agonist/ISTD pair for concentration-response studies

Ortholog selectivity and pathway-response review

Preclinical rodent mast-cell stabilization model studies

Ultra-low dose PK-PD linkage support

Tissue exposure and target-concentration review

GPR35 variant pharmacogenetic profiling

High-throughput MS-based β-arrestin assay compatibility

Genotype-dependent potency shift detection review

• [1] ALOMIDE® (lodoxamide tromethamine ophthalmic solution) 0.1% – Prescribing Information. Novartis Pharmaceuticals Corporation. DailyMed, National Library of Medicine. Revised January 2021. Available at: https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=74317375-53a5-44f7-91ea-aa5f5cfe1851 View Source
• [2] MacKenzie AE, Caltabiano G, Kent TC, et al. The antiallergic mast cell stabilizers lodoxamide and bufrolin as the first high and equipotent agonists of human and rat GPR35. Molecular Pharmacology. 2014;85(1):91-104. doi:10.1124/mol.113.089482. View Source
• [3] Johnson HG, Sheridan AQ. The characterization of lodoxamide, a very active inhibitor of mediator release, in animal and human models of asthma. Agents and Actions. 1986;18(3-4):301-305. doi:10.1007/BF01964988. PMID: 2875630. View Source